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Introduction
Fendona® is a line of high-performance insecticides containing the active ingredient alpha-

cypermethrin, a potent synthetic pyrethroid.[1] This document provides detailed application

notes, dosage calculations, and experimental protocols for researchers, scientists, and drug

development professionals working with Fendona® products. The information is structured to

facilitate reproducible and effective application for the control of a broad spectrum of insect

pests on various surfaces.

Fendona® is available in several formulations, including Suspension Concentrates (SC),

Controlled Release Capsules (CS), and Pressurized Aerosols (PT), each with specific

application characteristics.[2][3][4] The micro-crystalline particles in the SC formulation and the

micro-encapsulation technology in the CS formulation allow for excellent adhesion to a wide

range of surfaces, including porous materials like brick and concrete, and non-porous surfaces

such as glass and painted wood, ensuring prolonged residual activity.[1][2]

The mode of action of alpha-cypermethrin is through contact and ingestion, targeting the

insect's nervous system. It modulates the sodium channels of nerve cells, causing prolonged

channel opening, which leads to hyperexcitation, paralysis, and ultimately, death of the insect.

[5][6]
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The following tables summarize the recommended dosage and application rates for different

Fendona® formulations based on the target insect species and the type of surface being

treated.

Fendona® SC (Suspension Concentrate) Formulations
(e.g., Fendona® 15 SC, Fendona® 60 SC)
General Application: For crawling insects, apply as a coarse, low-pressure spray to areas

where pests are frequently found. For flying insects, apply as a fine surface spray to wet the

area. A general application rate is 5 liters of the diluted spray mixture per 100 square meters.

On highly absorbent surfaces, a higher volume of water may be necessary to ensure adequate

coverage.
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Target Insect

Infestation
Level /
Treatment
Type

Fendona® 15
SC Dosage
(per 5L of
water)

Fendona® 60
SC Dosage
(per 5L of
water)

Surface Type
Recommendati
on

Cockroaches

(German,

American,

Oriental, Smoky

Brown), Fleas,

Flies, Silverfish,

Spiders

Initial Treatment /

Heavy Infestation
150 ml[7][8] 50 ml[9]

Porous & Non-

Porous

Maintenance /

Light Infestation
100 ml[7][8] 25 ml[9][10]

Porous & Non-

Porous

Ants
Initial Treatment /

Heavy Infestation
200 - 340 ml[11]

Use higher

recommended

rate

Porous & Non-

Porous

Maintenance /

Light Infestation
100 ml[11]

Use lower

recommended

rate

Porous & Non-

Porous

Flying Insects

(general)
Low Infestation 25 ml[7][8] 25 ml[9][10] Non-Porous

Stored Product

Pests (e.g., Flour

Beetles)

Routine

Treatment

150 ml (for

Fendona 1.5 SC)
N/A

Porous & Non-

Porous

Extended

Persistence

300 ml (for

Fendona 1.5 SC)
N/A

Porous & Non-

Porous

Note: For Fendona® 15 SC, if a different water rate is used, adjust the dilution to apply 2 ml of

product per square meter for initial/heavy treatments and 1 ml per square meter for

maintenance/light treatments.[4]

Fendona® CS (Controlled Release)
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General Application: This formulation is designed for extended residual control and is

particularly effective for perimeter pest control.

Application Site
Dosage per 1
Gallon of Water

Application Rate Target Pests

Indoor & Outdoor

Surfaces
1 - 2 fl oz

1 gallon of diluted

product per 1,000 sq.

ft.

General crawling and

flying pests, including

mosquitoes and

spiders.

Lawn Treatment N/A
0.5 - 1 fl oz per 1,000

sq. ft.
Lawn pests.

Ornamental Treatment
4 - 6 fl oz per 100

gallons of water
N/A Ornamental pests.

PT Fendona® Pressurized Insecticide
General Application: This formulation is intended for crack and crevice, spot, and void

treatments.

Infestation Level Application Method Application Rate

Light Infestation Crack & Crevice

Move injector tip along cracks

at a rate of 3 feet per second.

[12]

Heavy Infestation Crack & Crevice

Move injector tip along cracks

at a rate of 1 foot per second.

[13][12]

General Spot Treatment Spot Application

Apply for 1 second per 2

square feet from a distance of

approximately 12 inches.

Closed Voids Void Application
1 to 5 seconds per 3 cubic

feet.[13][12]
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Experimental Protocols
Protocol for Evaluating the Residual Efficacy of
Fendona® on Porous and Non-Porous Surfaces
This protocol is designed to assess the residual effectiveness of Fendona® formulations

against a target insect species on different surfaces, adapted from WHO and EPA guidelines.

1. Materials:

Fendona® formulation to be tested.

Distilled water for dilution.

Test surfaces (replicates of each):

Porous: Unglazed ceramic tiles, concrete blocks, unpainted plywood.

Non-Porous: Glazed ceramic tiles, glass plates, stainless steel coupons.

Laboratory-reared insects of a susceptible strain (e.g., Aedes aegypti, Anopheles gambiae,

Blattella germanica).

WHO cone bioassay kits or similar exposure chambers.

Aspirator for handling insects.

Holding containers with access to a sugar solution.

Controlled environment chamber (27°C ± 2°C, 80% ± 10% relative humidity).

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.

2. Methodology:

Surface Preparation:

Clean all surfaces with a 70% ethanol solution and allow them to dry completely.
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For porous surfaces, ensure they are free of dust and debris.

Insecticide Application:

Prepare the Fendona® dilution according to the desired concentration as specified in the

dosage tables.

Apply the solution evenly to the test surfaces at the recommended rate (e.g., 1 liter of

diluted product per 20 m²). A calibrated sprayer should be used to ensure uniform

coverage.

Prepare control surfaces treated only with distilled water.

Allow the treated surfaces to dry completely for 24 hours in a ventilated area.

Insect Exposure (WHO Cone Bioassay):

At specified time intervals post-treatment (e.g., 24 hours, 1 week, 1 month, 3 months),

conduct the bioassays.

Secure a WHO cone to the treated surface.

Introduce a known number of insects (e.g., 10-20 adult female mosquitoes or cockroach

nymphs) into each cone using an aspirator.

Expose the insects to the treated surface for a defined period (e.g., 30 minutes).

After the exposure period, transfer the insects to clean holding containers with access to a

sugar solution.

Data Collection and Analysis:

Record knockdown (KD) at regular intervals during and immediately after exposure (e.g.,

10, 30, 60 minutes).

Record mortality at 24 hours post-exposure.
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Calculate the average knockdown and mortality rates for each surface type and time

interval.

If mortality in the control group is between 5% and 20%, correct the observed mortality

using Abbott's formula. If control mortality exceeds 20%, the test should be repeated.

Visualizations
Signaling Pathway of Alpha-cypermethrin
Caption: Mode of action of Alpha-cypermethrin on insect neurons.

Experimental Workflow for Efficacy Testing
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Caption: Workflow for evaluating Fendona® residual efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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